Cas no 80245-27-8 (1-Chloro-4-methyl-2-(trifluoromethyl)benzene)
80245-27-8 structure
Product Name:1-Chloro-4-methyl-2-(trifluoromethyl)benzene
CAS No:80245-27-8
MF:C8H6ClF3
MW:194.581451892853
CID:890535
PubChem ID:11701195
Update Time:2025-04-19
1-Chloro-4-methyl-2-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-4-methyl-2-(trifluoromethyl)benzene
- 2-Chloro-5-Methylbenzotrifluoride
- AKOS006345691
- SCHEMBL167133
- DTXSID90470798
- FT-0691005
- 2-Chloro-4-methylbenzotrifluoride,97+%
- 80245-27-8
- FS-6320
- AVYYJKOBUUDCCH-UHFFFAOYSA-N
- IMPMIXZCWUYXMI-UHFFFAOYSA-N
- MFCD00035988
- 1-Chloro-4-methyl-2-(trifluoromethyl)benzene, 6-Chloro-alpha,alpha,alpha-trifluoro-m-xylene
-
- MDL： MFCD00035988
- Inchi： 1S/C8H6ClF3/c1-5-2-3-7(9)6(4-5)8(10,11)12/h2-4H,1H3
- InChI Key： CMXLWMLABMJODV-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 194.0110124g/mol
- Monoisotopic Mass: 194.0110124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
1-Chloro-4-methyl-2-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086755-1g |
1-Chloro-4-methyl-2-(trifluoromethyl)benzene |
80245-27-8 | 95% | 1g |
$400.00 | 2023-09-01 | |
| Fluorochem | 044282-1g |
2-Chloro-5-methylbenzotrifluoride |
80245-27-8 | 95% | 1g |
￡248.00 | 2022-03-01 | |
| Fluorochem | 044282-5g |
2-Chloro-5-methylbenzotrifluoride |
80245-27-8 | 95% | 5g |
￡1108.00 | 2022-03-01 | |
| 1PlusChem | 1P00G4H8-250mg |
2-Chloro-5-methylbenzotrifluoride |
80245-27-8 | 95% | 250mg |
$249.00 | 2025-02-27 | |
| 1PlusChem | 1P00G4H8-1g |
2-Chloro-5-methylbenzotrifluoride |
80245-27-8 | 95% | 1g |
$499.00 | 2025-02-27 | |
| A2B Chem LLC | AH51500-250mg |
2-Chloro-5-methylbenzotrifluoride |
80245-27-8 | 95% | 250mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AH51500-1g |
2-Chloro-5-methylbenzotrifluoride |
80245-27-8 | 95% | 1g |
$480.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742924-1g |
1-Chloro-4-methyl-2-(trifluoromethyl)benzene |
80245-27-8 | 98% | 1g |
￥2461.00 | 2024-07-28 | |
| Crysdot LLC | CD12029817-5g |
1-Chloro-4-methyl-2-(trifluoromethyl)benzene |
80245-27-8 | 95+% | 5g |
$823 | 2024-07-24 |
1-Chloro-4-methyl-2-(trifluoromethyl)benzene Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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